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Compound of Interest

Compound Name: 3,6-Dimethylpicolinic acid

Cat. No.: B1317136 Get Quote

An In-depth Technical Guide to 3,6-Dimethylpicolinic
Acid
Introduction

3,6-Dimethylpicolinic acid, a substituted derivative of picolinic acid, belongs to the pyridine

carboxylic acid family of heterocyclic compounds. These compounds are of significant interest

to researchers and drug development professionals due to their versatile roles as chemical

building blocks, ligands in coordination chemistry, and scaffolds for biologically active

molecules. Picolinic acid and its derivatives are known to exhibit a range of biological activities,

including herbicidal and antifungal properties.[1][2] This document provides a comprehensive

technical overview of 3,6-Dimethylpicolinic acid, covering its chemical identity,

physicochemical properties, potential synthetic routes, and analytical methods.

Chemical Structure and IUPAC Name
The formal IUPAC name for 3,6-Dimethylpicolinic acid is 3,6-Dimethylpyridine-2-carboxylic

acid. Its structure consists of a pyridine ring substituted with a carboxylic acid group at the 2-

position and methyl groups at the 3- and 6-positions.

Caption: Chemical structure of 3,6-Dimethylpyridine-2-carboxylic acid.

Table 1: Chemical Identifiers for 3,6-Dimethylpicolinic Acid
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Identifier Value

IUPAC Name 3,6-Dimethylpyridine-2-carboxylic acid

Synonyms 3,6-Dimethylpicolinic acid

CAS Number 83282-46-6[3]

Molecular Formula C₈H₉NO₂[3]

Molecular Weight 151.16 g/mol [4]

Physicochemical and Toxicological Properties
Experimental physicochemical data for 3,6-Dimethylpicolinic acid is not extensively reported

in public literature. The information available is primarily from safety data sheets provided by

chemical suppliers.

Table 2: Physicochemical and Safety Data
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Property Value Reference

Appearance Solid (Form not specified) [4]

Purity ≥96% [3]

Storage Temperature
2-8°C, Sealed in dry

environment
[4]

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[4]

Precautionary Statements

P261 (Avoid breathing dust),

P305+P351+P338 (IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.)

[4]

Note: The toxicological properties have not been thoroughly investigated.[4]

Experimental Protocols
Proposed Synthesis of 3,6-Dimethylpicolinic Acid
A common and effective method for the synthesis of pyridine carboxylic acids is the oxidation of

the corresponding alkylpyridines. For instance, dipicolinic acid (pyridine-2,6-dicarboxylic acid)

can be synthesized with high yields by the oxidation of 2,6-dimethylpyridine (2,6-lutidine).[5] A

similar approach can be adapted for the synthesis of 3,6-Dimethylpicolinic acid from 3,6-

dimethylpyridine.

Protocol: Oxidation of 3,6-Dimethylpyridine

Reaction Setup: In a multi-necked round-bottom flask equipped with a mechanical stirrer, a

thermometer, and a dropping funnel, add 3,6-dimethylpyridine to a solution of concentrated
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sulfuric acid while cooling in an ice bath to control the initial exothermic reaction.

Oxidant Addition: Prepare a solution of a strong oxidizing agent, such as sodium dichromate

in water. Add this solution dropwise to the stirred pyridine-acid mixture. The temperature

should be carefully maintained between 70-115°C.

Reaction Monitoring: The reaction is typically continued for several hours at the elevated

temperature. Progress can be monitored by techniques like Thin Layer Chromatography

(TLC) or High-Performance Liquid Chromatography (HPLC).

Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature.

Carefully neutralize the mixture with a suitable base (e.g., sodium hydroxide or sodium

carbonate solution) to a pH of approximately 3.

Purification: The precipitated solid product can be collected by filtration, washed with cold

water, and then purified by recrystallization from a suitable solvent system, such as an

ethanol-water mixture, to yield pure 3,6-Dimethylpicolinic acid.
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Start: 3,6-Dimethylpyridine Dissolve in conc. H₂SO₄

(Ice Bath)
Add Oxidant (e.g., Na₂Cr₂O₇)

Maintain 70-115°C
Monitor Reaction

(TLC / HPLC) Cool to Room Temp. Neutralize to pH ~3 Filter Crude Product Recrystallize from
Ethanol/Water End: Pure 3,6-Dimethylpicolinic Acid
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Sample containing
3,6-Dimethylpicolinic Acid

Prepare Standard Solutions
& Sample Dilutions

Inject into HPLC System
(C18 Column)

Elute with Mobile Phase
(e.g., ACN/Phosphate Buffer)

UV Detection
(~270 nm)

Analyze Chromatogram:
Identify & Integrate Peak

Quantify using
Calibration Curve Final Concentration
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Picolinic Acid Derivatives

3,6-Dimethylpicolinic Acid

is a

Herbicidal Activity
(Synthetic Auxins)

Potential Application

Antifungal Agents
(e.g., Mitochondrial Inhibition)

Potential Application

Coordination Chemistry
(Metal Chelation)

Potential Application

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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